Cas no 1909336-71-5 (2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride)

• Product Name: 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride
• CAS No: 1909336-71-5
• MDL: MFCD08668833
• CID: 4629340
• PubChem ID: 121553235
• Update Time: 2025-08-04

2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1H-imidazol-2-yl)phenyl]methanamine dihydrochloride
• 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride

• MDL： MFCD08668833

Additional information on 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride

Introduction to 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride (CAS No. 1909336-71-5)

2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1909336-71-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzylamine moiety linked to an imidazole ring, has garnered attention due to its structural novelty and potential biological activities. The dihydrochloride salt form enhances its solubility, making it more amenable for various biochemical and pharmacological studies.

The structural framework of 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride consists of a phenyl ring substituted with an imidazole ring at the 2-position and an amine group at the 1-position, which is further converted into its dihydrochloride salt. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design. The presence of the imidazole ring is particularly noteworthy, as imidazole derivatives are well-documented for their role in various pharmacological applications, including antifungal, antiviral, and anticancer agents.

In recent years, there has been a surge in research focused on developing novel scaffolds that can modulate biological pathways effectively. The compound 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride fits into this category due to its unique structural features. The benzylamine part of the molecule can serve as a hinge region, allowing for optimal binding to target proteins, while the imidazole ring provides a hydrogen bonding network that is crucial for stabilizing interactions with biological macromolecules.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of the phenyl and imidazole moieties creates a versatile platform that can be further modified to enhance potency and selectivity. For instance, computational modeling studies have suggested that derivatives of this compound could interact with specific pockets on protein targets, potentially leading to the development of new therapeutic agents.

Recent advancements in medicinal chemistry have emphasized the importance of structure-activity relationships (SARs) in optimizing drug candidates. 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride serves as an excellent starting point for exploring SARs due to its well-defined scaffold. By systematically modifying various substituents on the phenyl and imidazole rings, researchers can gain insights into how different chemical functionalities influence biological activity. This approach has been successfully applied in the development of several drugs that target complex diseases.

The pharmaceutical industry has shown particular interest in compounds that exhibit multitarget interactions. 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride has the potential to interact with multiple targets simultaneously, which could lead to synergistic effects and improved therapeutic outcomes. For example, studies have hinted at its ability to modulate both enzyme activity and receptor binding, making it a promising candidate for treating conditions that involve multiple pathological pathways.

In addition to its pharmacological potential, 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride has also attracted attention for its synthetic accessibility. The availability of efficient synthetic routes allows researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. This accessibility is crucial for advancing drug discovery efforts, as it enables rapid screening and optimization of lead structures.

The role of computational chemistry in drug design cannot be overstated. Modern computational tools have made it possible to predict the behavior of molecules like 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride before they are synthesized in the lab. These tools can help identify potential binding sites on biological targets, predict metabolic stability, and assess drug-like properties such as solubility and permeability. By leveraging these computational methods, researchers can accelerate the drug discovery process significantly.

One area where this compound shows particular promise is in the treatment of neurological disorders. Imidazole derivatives have been explored for their potential to modulate neurotransmitter systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The benzylamine moiety may also contribute to central nervous system (CNS) penetration, making this compound a candidate for oral administration.

Furthermore, the development of novel anticancer agents remains a critical challenge in modern medicine. 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride has been investigated for its potential anticancer properties due to its ability to interfere with key signaling pathways involved in tumor growth and survival. Preclinical studies have suggested that derivatives of this compound could inhibit kinases and other enzymes that are overexpressed in cancer cells.

The synthesis of 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride involves several key steps that highlight its synthetic complexity yet feasibility. The formation of the imidazole ring is typically achieved through condensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization of the phenyl ring with an amine group follows, often through nucleophilic substitution or reductive amination techniques.

The final step involves converting the free amine into its dihydrochloride salt form by treating it with hydrochloric acid under appropriate conditions. This salt form not only enhances solubility but also improves stability during storage and transportation. The synthetic route must be carefully optimized to ensure high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 2-(1H-imidazol-2-yl)phenylmethanamine dihydrochloride (CAS No. 1909336-71-5) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration as a lead structure or intermediate in drug discovery programs targeting various diseases.